Cas no 1260825-59-9 (2,4-Difluoro-6-hydroxybenzoyl chloride)

• Product Name: 2,4-Difluoro-6-hydroxybenzoyl chloride
• CAS No: 1260825-59-9
• MF: C₇H₃ClF₂O₂
• MW: 192.547328233719
• CID: 4963122
• Update Time: 2025-06-10

2,4-Difluoro-6-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-hydroxybenzoyl chloride
• 2,4-Difluoro-6-hydroxybenzoyl chloride

• Inchi： 1S/C7H3ClF2O2/c8-7(12)6-4(10)1-3(9)2-5(6)11/h1-2,11H
• InChI Key： GKTHGLSPQJIBQO-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(=CC=1O)F)F)=O

Computed Properties

• Exact Mass: 191.9789634 g/mol
• Monoisotopic Mass: 191.9789634 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.55
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2,4-Difluoro-6-hydroxybenzoyl chloride

Professional Introduction to 2,4-Difluoro-6-hydroxybenzoyl chloride (CAS No: 1260825-59-9)

2,4-Difluoro-6-hydroxybenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 1260825-59-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoyl chlorides, characterized by the presence of a carbonyl group bonded to a chlorine atom, making it a versatile intermediate in organic synthesis. The structural features of 2,4-difluoro-6-hydroxybenzoyl chloride, particularly the fluoro and hydroxyl substituents, contribute to its unique reactivity and potential applications in medicinal chemistry.

The significance of 2,4-difluoro-6-hydroxybenzoyl chloride lies in its role as a building block for the synthesis of more complex molecules. In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic properties. The introduction of fluorine atoms into biological molecules can significantly influence their interactions with biological targets, making such modifications highly valuable in drug design. The hydroxyl group in 2,4-difluoro-6-hydroxybenzoyl chloride further enhances its utility as a precursor for various functionalized compounds, including pharmaceuticals and agrochemicals.

One of the most compelling aspects of 2,4-difluoro-6-hydroxybenzoyl chloride is its application in the development of novel therapeutic agents. The benzoyl chloride moiety is well-known for its ability to react with nucleophiles such as amines and alcohols, forming amides and esters, respectively. These derivatives have been extensively explored in the synthesis of active pharmaceutical ingredients (APIs). For instance, fluoro-substituted benzoyl chlorides have been utilized in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both fluoro and hydroxyl groups in 2,4-difluoro-6-hydroxybenzoyl chloride provides additional handles for further functionalization, enabling the creation of structurally diverse compounds with tailored biological activities.

Recent advancements in synthetic methodologies have further highlighted the importance of 2,4-difluoro-6-hydroxybenzoyl chloride. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce various substituents at the aromatic ring while preserving the reactive sites provided by the benzoyl chloride group. These reactions have enabled the construction of complex molecular architectures with high precision. Additionally, flow chemistry techniques have been adapted for the large-scale synthesis of 2,4-difluoro-6-hydroxybenzoyl chloride, improving efficiency and reducing waste generation. Such innovations underscore the compound's relevance in modern synthetic chemistry.

The pharmaceutical industry has also recognized the potential of 2,4-difluoro-6-hydroxybenzoyl chloride as a key intermediate in drug discovery programs. Fluorinated compounds are often preferred due to their ability to modulate receptor binding affinities and resistance profiles. For example, studies have demonstrated that fluoro-substituted benzamides exhibit enhanced potency against certain enzymes involved in disease pathways. The hydroxyl group in 2,4-difluoro-6-hydroxybenzoyl chloride can be further functionalized to produce glycosides or other carbohydrate derivatives, which are prevalent motifs in natural products and bioactive molecules. This versatility makes it an indispensable tool for medicinal chemists.

In conclusion, 2,4-difluoro-6-hydroxybenzoyl chloride (CAS No: 1260825-59-9) represents a significant advancement in synthetic organic chemistry with broad applications across multiple industries. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new synthetic strategies and applications, the importance of this compound is expected to grow even further. The continued exploration of its derivatives will undoubtedly lead to innovative solutions in drug development and material science.